Cas no 1261952-03-7 (5-(4-BOC-Aminophenyl)-3-bromophenol)

• Product Name: 5-(4-BOC-Aminophenyl)-3-bromophenol
• CAS No: 1261952-03-7
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• MDL: MFCD18316172
• CID: 5168115
• Update Time: 2025-05-24

5-(4-BOC-Aminophenyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-BOC-Aminophenyl)-3-bromophenol

• MDL： MFCD18316172
• Inchi： 1S/C17H18BrNO3/c1-17(2,3)22-16(21)19-14-6-4-11(5-7-14)12-8-13(18)10-15(20)9-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key： GPTVOMUFQBDOHX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(C2=CC(O)=CC(Br)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 5-(4-BOC-Aminophenyl)-3-bromophenol

Research Briefing on 5-(4-BOC-Aminophenyl)-3-bromophenol (CAS: 1261952-03-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-(4-BOC-Aminophenyl)-3-bromophenol (CAS: 1261952-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of 5-(4-BOC-Aminophenyl)-3-bromophenol as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the BOC-protected amine and bromophenol moieties, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The bromophenol group, in particular, has been shown to enhance binding affinity to target proteins, thereby improving the efficacy of the resulting drug candidates.

In addition to its synthetic utility, 5-(4-BOC-Aminophenyl)-3-bromophenol has demonstrated promising biological activity in preclinical studies. A recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. The mechanism of action appears to involve the modulation of key signaling pathways, although further studies are needed to fully elucidate the molecular targets. These findings suggest that 5-(4-BOC-Aminophenyl)-3-bromophenol could serve as a lead compound for the development of new anticancer agents.

The pharmacokinetic properties of 5-(4-BOC-Aminophenyl)-3-bromophenol and its derivatives have also been investigated. Preliminary data indicate that the BOC-protected amine group improves the compound's stability and bioavailability, making it more suitable for in vivo applications. However, challenges remain in optimizing the metabolic stability and tissue distribution of these molecules. Ongoing research is focused on structural modifications to address these issues while maintaining or enhancing the desired biological activity.

From a synthetic chemistry perspective, recent advancements have been made in the scalable production of 5-(4-BOC-Aminophenyl)-3-bromophenol. A patent filed in 2023 describes an improved synthetic route that yields the compound with high purity and efficiency, addressing previous limitations in large-scale manufacturing. This development is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug discovery pipelines. The patent also highlights the compound's compatibility with various coupling reactions, further expanding its utility in medicinal chemistry.

Looking ahead, researchers are exploring the potential of 5-(4-BOC-Aminophenyl)-3-bromophenol in areas beyond oncology. Preliminary studies suggest that modified versions of this compound may have applications in neurodegenerative diseases and infectious diseases. The versatility of its chemical structure allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic targets. As the understanding of its biological mechanisms deepens, we can expect to see more innovative applications of this compound in the coming years.

In conclusion, 5-(4-BOC-Aminophenyl)-3-bromophenol (CAS: 1261952-03-7) represents a valuable chemical entity with significant potential in pharmaceutical research and development. Its dual role as a synthetic intermediate and biologically active molecule makes it particularly attractive for drug discovery efforts. While challenges remain in optimizing its pharmacological properties, the recent progress in synthesis methods and biological evaluation provides a strong foundation for future research. Continued investigation into this compound and its derivatives is likely to yield important contributions to the field of medicinal chemistry and therapeutic development.